Journal Name:International Journal of Ventilation
Journal ISSN:1473-3315
IF:2.306
Journal Website:http://www.tandfonline.com/toc/tjov20/current
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:18
Publishing Cycle:
OA or Not:Not
Corrosion Mechanism and Stabilization Strategies for RuO2 and IrO2 Catalysts in the Electrochemical Oxygen Evolution Reaction
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-07-07 , DOI: 10.1016/j.coelec.2023.101349
RuO2 and IrO2 are among the most important electrocatalyst materials for the acidic oxygen evolution reaction (OER) in water electrolyzers. Lack of stability of the platinum group-based catalyst materials constitutes one of the biggest challenges in the large-scale green hydrogen production. This article reviews the recent progress in understanding the elementary processes and trends underlying corrosion under electrochemical OER conditions. It first discusses the debated intersection between the Lattice Oxygen Evolution and metal dissolution, then highlights new computational insight into the mechanism of how soluble metal species are formed. Finally, recent experimental examples are given, where the stabilization of RuO2-based OER catalysts has been accomplished successfully without compromising on activity.
Detail
Deciphering the effect of pH on electrocatalytic reactions with kinetic modeling
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-04-08 , DOI: 10.1016/j.coelec.2023.101294
Microkinetic modeling is one of the essential tools to understand the mechanism of electrocatalytic reactions. This current opinion presents a selected review of recent microkinetic simulation studies of the effect of pH on the electrocatalytic reactions in fuel cells and electrolyzers. In particular, kinetic models were used to elucidate the impact on the activity and mechanism of (i) the reactant switching from hydronium to water or to hydroxyl ions in unbuffered solution, (ii) the presence of carbonate or phosphate buffer on the hydrogen evolution reaction kinetics (HER), (iii) the possible occurrence of the bifunctional HER mechanism in alkaline media, and (iv) the interfacial ion overcrowding in the electrochemical double layer.
Detail
Detecting the early onset of hyponatremia: An opportunity for wearable sensors?
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-04-16 , DOI: 10.1016/j.coelec.2023.101302
The electrochemical measurement of sodium ion concentration has a long history and would appear to be ideally placed to serve as the core methodology for sensors that could detect the early onset of hyponatremia. However, there are still many challenges to be overcome – especially when considering elderly end users. This communication highlights the procedural and technological barriers and highlights advances that have been made in attempting to overcome them.
Detail
High entropy alloy: From theoretical evaluation to electrocatalytic activity of hydrogen evolution reaction
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-04-07 , DOI: 10.1016/j.coelec.2023.101293
The modern technical society aims to generate sustainable and reliable energy resources motivated by the energy-dense hydrogen (H2) economy. High entropy alloy (HEA) catalyst is a multi-metal composite that is considered as a key electrocatalytic material for superior electrochemical applications. However, the theoretical understanding and underlying mechanisms of the superior electrocatalytic activity of HEA are still unclear and largely unexplored. In this short review, we briefly discuss the theoretical and experimental aspects of HEA catalysts, followed by the importance of HEA catalysts in electrocatalytic hydrogen production. Finally, we propose some perspectives for the structural and electrochemical analysis of HEA catalysts for performance improvement and integration with other potential applications.
Detail
Electrochemical Interfaces during CO2 Reduction on Copper Electrodes
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.coelec.2023.101351
Copper has received significant attention for decades as electrode material for the electrochemical reduction of carbon dioxide (CO2RR) because of its capability to form multi-carbon products (C2+). However, despite substantial research, CO2RR with Cu-based electrocatalysts has yet to be commercialized. Understanding the physical and chemical changes of the catalyst surface and the dynamics of the electrochemical interface during CO2RR is key to improve the activity and selectivity. This review article focuses on recent studies that provide important insights of the surfaces and interfaces during reduction using ex-situ, in-situ and operando characterization techniques.
Detail
Achievements and challenges in resolving molecular aspects of DNA-protein interactions
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-06-09 , DOI: 10.1016/j.coelec.2023.101333
Proteins present in the dense environment of the cytoplasm bind selectively with surprising sensitivity to DNA. Binding involves direct and indirect DNA recognition by a protein and is accompanied by a sequence of structural changes in both biomolecules. At the molecular level, they are expressed by a relocation of the base pairs, hydration, and hydrogen bond changes at the sugar-phosphate and base-stacking regions affecting the DNA biopolymer's curvature and conformation. Sophisticated analytical methods have to be employed to directly detect these subtle changes. Electrochemical detection proved to be very suitable for sensing structural changes in DNA, thus laying the foundations for the development of biosensors.
Detail
When ionic liquids meet diazonium salts to generate thin layers of modified surfaces
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-06-14 , DOI: 10.1016/j.coelec.2023.101338
Immobilization of thin organic layers bearing specific functional groups onto materials is one of the main strategies to modulate their properties and develop task-specific surfaces. Besides that, ionic liquids (ILs) and their peculiar physicochemical properties have been a major topic of academic research and are now attracting industrial interest. This short review highlights the growing attention given to the encounter between the ILs and diazonium compounds for building organized interfaces. The review explores the different grafting procedures of diazonium in IL including the electrochemical assisted grafting. Particular emphasis will be devoted to the properties of the generated layers and the added value of the IL as a grafting medium.
Detail
Nanoporous carbons for the electrochemical reduction of CO2: Challenges to discriminate the roles of nanopore confinement and functionalization
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-06-05 , DOI: 10.1016/j.coelec.2023.101323
The use of porous carbons in the electrochemical reduction of CO2 (CO2ER) has become an active research area. Despite good faradaic efficiencies and production rates, understanding their electrocatalytic activity is challenging owing to the complexity of the CO2-nanoporous carbon interactions. In this opinion review, we emphasize on the critical importance of discriminating the impacts of nanopore confinement and surface functionalization of porous carbons on the CO2ER. We have performed a rational analysis of recent literature addressing this topic, comparing electrocatalytic performance with knowledge about CO2-porous carbon affinity. Reported data have been re-discussed focusing on a complete characterization of the carbon electrodes to correlate physicochemical characteristics and the electrocatalytic activity. A perspective view is provided for future directions on the use of porous carbons in the CO2ER.
Detail
Advantages and limitations of different electrochemical NH3 production methods under ambient conditions: A review
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-04-10 , DOI: 10.1016/j.coelec.2023.101292
Chemical industries largely produce NH3, which has widespread applications in fertilizer, textile, and explosive manufacturing. This study discusses the recent developments in electrochemical NH3 production methods and reviews the advantages and disadvantages of three different electrocatalytic reactions for NH3 production (direct N2 hydrogenation, indirect or mediated N2 reduction followed by chemical NH3 formation, and NOx reduction reaction); additionally, the key challenges in realizing large-scale NH3 production were assessed using sustainable methods. Each method demonstrated specific advantages and limitations for its industrial application and methods that should be improved to replace the Haber-Bosch process on an industrial scale were discussed. Overall, the review indicated that in the future, each NH3 production method should be investigated comprehensively to realize practical and sustainable NH3 production.
Detail
Effects of ions on electrocatalytic hydrogenation and oxidation of organics in aqueous phase
International Journal of Ventilation ( IF 2.306 ) Pub Date: 2023-06-29 , DOI: 10.1016/j.coelec.2023.101347
There is growing interest in understanding how ions impact electrocatalytic reactions. Ions can influence the interfacial water layer near the electrode, specifically adsorb to electrode surfaces, or affect the energies of species in the double layer region, all of which in turn can affect electrocatalytic rates. However, the effect of spectator ions (i.e., ions that do not directly participate in the reaction) on electrocatalytic rates involving the hydrogenation and oxidation of larger organic molecules is less explored. The adsorption and reaction of these organic molecules may be even more sensitive to the presence of ions and the structure of the interfacial water layer compared to smaller reactant molecules. In this Opinion article, we discuss various ways by which spectator ions can impact electrocatalytic hydrogenation and oxidation of organic molecules. Further study into the role of ions during electrocatalytic reactions of organics would aid the development of more efficient electrocatalytic systems.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 CONSTRUCTION & BUILDING TECHNOLOGY 结构与建筑技术4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.60 14 Science Citation Index Expanded Not
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